Cas no 120842-54-8 (1-(2-Chloroethyl)-3-methyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-(2-Chloroethyl)-3-methyl-1H-pyrazole-4-carbaldehyde
• CAS No: 120842-54-8
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• MDL: MFCD02766898
• CID: 895797
• Update Time: 2026-04-29

1-(2-Chloroethyl)-3-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloroethyl)-3-methyl-1H-Pyrazole-4-carboxaldehyde
• 1-(2-chloroethyl)-3-methylpyrazole-4-carbaldehyde
• 1-(2-chloroethyl)-3-methyl-4-formylpyrazole
• 1H-Pyrazole-4-carboxaldehyde, 1-(2-chloroethyl)-3-methyl-
• AC1MTMWC
• ACMC-20mp5s
• AG-D-45457
• Ambcb4004222
• CTK0C3697
• 1-(2-Chloroethyl)-3-methyl-1H-pyrazole-4-carbaldehyde

• MDL： MFCD02766898
• Inchi： InChI=1S/C7H9ClN2O/c1-6-7(5-11)4-10(9-6)3-2-8/h4-5H,2-3H2,1H3
• InChI Key： LIJDHFFQPSUECG-UHFFFAOYSA-N
• SMILES： CC1=NN(CCCl)C=C1C=O

Computed Properties

• Exact Mass: 172.04000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 34.89000
• LogP: 1.24280

Additional information on 1-(2-Chloroethyl)-3-methyl-1H-pyrazole-4-carbaldehyde

Comprehensive Overview of 1-(2-Chloroethyl)-3-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 120842-54-8)

1-(2-Chloroethyl)-3-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 120842-54-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This compound, characterized by its unique pyrazole core and aldehyde functional group, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular structure, which includes a 2-chloroethyl substituent, enhances its reactivity, making it a valuable building block for researchers exploring novel chemical entities.

The growing interest in pyrazole derivatives is driven by their broad applications in pharmaceuticals and crop protection. Recent studies highlight the role of 1-(2-Chloroethyl)-3-methyl-1H-pyrazole-4-carbaldehyde in the development of biologically active compounds, particularly those targeting enzyme inhibition and receptor modulation. For instance, its structural motif is frequently employed in the design of kinase inhibitors, a hot topic in oncology research due to their potential in cancer therapy. This aligns with the increasing number of searches for "pyrazole-based drug discovery" and "aldehyde derivatives in medicinal chemistry" across academic and industry platforms.

From an industrial perspective, the demand for high-purity intermediates like CAS No. 120842-54-8 has surged, as evidenced by queries such as "sourcing pyrazole aldehydes for R&D" and "scalable synthesis of chloroethyl pyrazoles." The compound's stability under controlled conditions and compatibility with various coupling reactions make it a preferred choice for process optimization in large-scale production. Additionally, its role in green chemistry initiatives is noteworthy, as researchers seek eco-friendly synthetic routes to minimize waste and energy consumption—a trending topic in sustainable manufacturing.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are critical for characterizing 1-(2-Chloroethyl)-3-methyl-1H-pyrazole-4-carbaldehyde, ensuring its quality for downstream applications. Discussions around "analytical validation of heterocyclic aldehydes" and "impurity profiling in pyrazole synthesis" frequently reference this compound, underscoring its relevance in quality control protocols. Furthermore, advancements in computational chemistry have enabled predictive modeling of its reactivity, addressing common search queries like "DFT studies on pyrazole derivatives" and "molecular docking with chloroethyl substituents."

In summary, 1-(2-Chloroethyl)-3-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 120842-54-8) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug discovery to sustainable synthesis—reflect the compound's adaptability to evolving scientific and industrial needs. As interest in tailored heterocycles and functional group transformations continues to rise, this compound remains a focal point for researchers aiming to address global challenges in health and technology.